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Compound of Interest

Compound Name: 3'-Fluoropropiophenone

Cat. No.: B119259 Get Quote

3'-Fluoropropiophenone (CAS No. 455-67-4) is a fluorinated ketone widely utilized as a key

intermediate in pharmaceutical research and drug development, notably in the synthesis of

compounds like Bupropion.[1][2] Its utility in creating complex molecular architectures

necessitates its presence in many research laboratories. However, its chemical reactivity and

hazard profile demand a comprehensive and nuanced understanding of its safety and handling

protocols.

This guide moves beyond generic safety data to provide researchers, scientists, and drug

development professionals with a practical, in-depth framework for managing 3'-
Fluoropropiophenone safely. The causality behind each recommendation is explained to

foster a culture of safety built on scientific understanding rather than mere compliance.

Section 1: Core Chemical and Physical
Characteristics
A foundational element of safe handling is understanding the substance's physical behavior. 3'-
Fluoropropiophenone is often described as a clear, colorless to yellow oil or solid.[1][3] This

variability is critical; with a melting point of approximately 21°C, its physical state can change

depending on the ambient temperature of the laboratory.[1][3][4] This dual-state nature directly

impacts handling, storage, and spill response procedures.
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Property Value Source(s)

CAS Number 455-67-4 [3][4][5]

Molecular Formula C9H9FO [3][5][6]

Molecular Weight 152.17 g/mol [3][4][5]

Appearance
Clear colorless to yellow oil or

solid
[1][3]

Melting Point 21°C [1][3][4]

Boiling Point 94-96°C at 5 mmHg [1][3]

Density ~1.1 g/cm³ [6]

Flash Point > 110°C / Combustible Liquid [7][8]

Solubility
Soluble in Chloroform, Ethyl

Acetate
[1][3]

Section 2: Comprehensive Hazard Identification and
GHS Classification
3'-Fluoropropiophenone is classified as a hazardous substance. The Globally Harmonized

System (GHS) provides a clear summary of its risks, which are consistently reported across

multiple safety data repositories.[1][5][7]

Signal Word:Warning[1][4][9]

GHS Hazard Statements:

H315: Causes skin irritation.[4][5][7] This is a primary hazard, indicating that direct contact

with the skin can lead to inflammation, redness, or discomfort.

H319: Causes serious eye irritation.[4][5][7] Contact with the eyes can result in significant,

potentially damaging, irritation.
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H335: May cause respiratory irritation.[5][7] Inhalation of vapors or aerosols can irritate the

respiratory tract.

H227: Combustible liquid.[7] While it has a high flash point, it can ignite with a sufficient heat

source.

H302: Harmful if swallowed.[5] This classification appears in some, but not all, notifications,

suggesting a moderate oral toxicity risk.[5]

These classifications are the cornerstone of our risk assessment and inform every subsequent

handling and emergency protocol.

Section 3: The Hierarchy of Controls: A Proactive
Safety Paradigm
Effective safety management prioritizes engineering and administrative controls to minimize

reliance on personal protective equipment (PPE). This "Hierarchy of Controls" is a fundamental

concept in industrial hygiene.
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Hierarchy of Controls for 3'-Fluoropropiophenone

Elimination
(Not Feasible)

Substitution
(Use a less hazardous reagent if possible)

Engineering Controls
(e.g., Fume Hood)

Most Effective

Administrative Controls
(SOPs, Training)

PPE
(Gloves, Goggles, Lab Coat)

Least Effective

Click to download full resolution via product page

A diagram illustrating the hierarchy of safety controls.

Elimination/Substitution: In research contexts, eliminating a key intermediate is often not

possible. However, a thorough risk assessment should always consider if a less hazardous

analogue could achieve the same synthetic goal.

Engineering Controls: The most critical and effective control is to handle 3'-
Fluoropropiophenone within a certified chemical fume hood.[8][10] This contains vapors,

preventing respiratory exposure, and provides a physical barrier in case of splashes.

Eyewash stations and safety showers must be readily accessible.[8][10][11]
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Administrative Controls: This guide serves as an administrative control. All personnel must

be trained on the specific hazards and handling procedures outlined here. Clear Standard

Operating Procedures (SOPs) must be in place, and areas where the chemical is stored and

used should be clearly marked.

Personal Protective Equipment (PPE): PPE is the last line of defense. Its use is mandatory,

even with robust engineering controls in place.

Section 4: Personal Protective Equipment (PPE)
Protocol
The selection and use of appropriate PPE are non-negotiable. The GHS hazard statements

H315 (skin irritation) and H319 (serious eye irritation) are the primary drivers for this protocol.

[5][7]

Eye and Face Protection: Wear chemical safety goggles that provide a complete seal around

the eyes, compliant with OSHA 29 CFR 1910.133 or European Standard EN166.[8][10] A

face shield should be worn in addition to goggles when handling larger quantities or when

there is a significant splash risk.

Skin Protection:

Gloves: Wear suitable chemical-resistant gloves.[3] Given its organic nature, nitrile or

neoprene gloves are appropriate for incidental contact. For extended handling, consult a

glove compatibility chart. Always inspect gloves before use and remove them with care to

avoid contaminating the skin.[11]

Clothing: A flame-resistant lab coat must be worn and kept fully buttoned.[3] Wear long

pants and closed-toe shoes to ensure no skin is exposed.

Respiratory Protection: Under normal conditions of use within a fume hood, respiratory

protection is not required.[11] If engineering controls fail or for emergency response, a

NIOSH-approved respirator with an organic vapor cartridge may be necessary.[10]
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Section 5: Experimental Workflow: Handling and
Storage Protocols
Adherence to a systematic workflow minimizes risk during experimental procedures.

Protocol 1: Standard Laboratory Handling
Preparation: Before handling, ensure the chemical fume hood is operational and the work

area is clean and uncluttered. Verify the locations of the nearest safety shower and eyewash

station.[10]

PPE Donning: Put on all required PPE as described in Section 4.

Chemical Transport: Transport the container in a secondary, chemically resistant container to

prevent spills.

Dispensing: Conduct all dispensing and weighing operations inside the fume hood.[11] Since

the material may be a low-melting solid, a water bath may be required for gentle warming if a

liquid state is needed. Do not use a direct heat source.

Reaction Setup: Keep all reaction vessels clearly labeled. Use equipment that is in good

condition and properly secured.

Post-Handling: After use, tightly close the primary container.[8][10][11] Decontaminate any

surfaces that may have come into contact with the chemical.

PPE Doffing: Remove PPE in the correct order (gloves first), avoiding self-contamination.

Wash hands thoroughly with soap and water.[7][10]

Storage Requirements
Proper storage is crucial for maintaining chemical integrity and preventing accidents.

Conditions: Store in a cool, dry, and well-ventilated area away from incompatible substances.

[1][3][10] The recommended storage condition is often sealed in dry, room temperature

settings.[1][3]

Incompatibilities: Keep away from strong oxidizing agents and strong bases.[8]
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Container: Keep the container tightly closed to prevent moisture ingress and vapor escape.

[8][10][11]

Section 6: Emergency Management: A Validating
System of Response
Emergency protocols must be clear, concise, and regularly drilled. The "Three C's" provide a

simple framework for initial response: Check, Call, Care.[12]
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Emergency Spill Response Protocol

Spill Detected

CHECK the scene for immediate danger
(e.g., ignition sources)

Alert others and evacuate the immediate area

CALL for help
(Lab Supervisor / EHS)

Don appropriate PPE
(respirator if needed)

Contain the spill with absorbent material

Absorb and collect material into a sealed container

Decontaminate the area

Label waste and arrange for proper disposal

Incident Reported & Documented

Click to download full resolution via product page

A flowchart for responding to a chemical spill.
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Protocol 2: Spill Response
Evacuate: Immediately alert personnel in the vicinity and evacuate the immediate area.[7]

Control Vapors & Ignition: As it is a combustible liquid, ensure all ignition sources are

eliminated.[7] Maintain ventilation, preferably through a fume hood.

Containment: For small spills, contain the liquid with an inert absorbent material like

vermiculite or sand.[7]

Cleanup: Wearing appropriate PPE, carefully sweep or scoop the absorbed material into a

labeled, sealable container for hazardous waste.[7][8]

Decontamination: Clean the spill area thoroughly with soap and water.

Disposal: Dispose of all contaminated materials (absorbent, gloves, etc.) as hazardous

waste according to institutional and local regulations.[7]

Protocol 3: First Aid and Exposure Response
The "Three P's" of first aid—Preserve Life, Prevent Deterioration, and Promote Recovery—

guide the response to a personnel exposure.[13][14][15]

Eye Contact (H319): Immediately flush eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[3][8][16] Remove contact lenses if

present and easy to do.[2][17] Seek immediate medical attention.[3]

Skin Contact (H315): Immediately remove all contaminated clothing.[16] Wash the affected

skin area with plenty of soap and water.[8] If skin irritation occurs, seek medical attention.[17]

Inhalation (H335): Move the affected person to fresh air and keep them in a position

comfortable for breathing.[7][16] If the person is not breathing, give artificial respiration. Seek

medical attention.[7]

Ingestion (H302): Do NOT induce vomiting.[11] Rinse the mouth with water.[16] Seek

immediate medical attention.[8]

Section 7: Waste Disposal
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All waste containing 3'-Fluoropropiophenone, including empty containers, absorbent

materials from spills, and contaminated PPE, must be treated as hazardous waste.

Do not dispose of this chemical down the drain or in regular trash.[18]

Waste should be collected in clearly labeled, sealed containers.

Disposal must be carried out by a licensed waste disposal company, typically via incineration

in a facility equipped with an afterburner and scrubber to handle halogenated compounds.[7]

Conclusion
3'-Fluoropropiophenone is a valuable tool in chemical synthesis, but its potential hazards

require diligent and informed safety practices. By understanding its chemical properties,

adhering to the hierarchy of controls, and being prepared for emergencies, researchers can

confidently and safely harness its synthetic utility. This guide provides the technical foundation

for that safe handling, grounded in authoritative data and a proactive safety culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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